2,6-Dichloropyridine-4-methylamine
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Overview
Description
“2,6-Dichloropyridine-4-methylamine” is a chemical compound with the CAS Number: 88579-63-9 . It has a molecular weight of 177.03 and its IUPAC name is (2,6-dichloro-4-pyridinyl)methanamine . It is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of 4-amino-2,6-dichloropyridine starts with 2,6-dichloropyridine as the starting material . The process involves oxidation of 2,6-dichloropyridine to give a pyridine N-oxide derivative, which is then subjected to nitration followed by reduction . This synthesis protocol is considered novel and practical .
Molecular Structure Analysis
The molecular structure of “2,6-Dichloropyridine-4-methylamine” is represented by the formula C6H6Cl2N2 . The InChI Code for this compound is 1S/C6H6Cl2N2/c7-5-1-4(3-9)2-6(8)10-5/h1-2H,3,9H2 .
Chemical Reactions Analysis
When nucleophiles are added to 2-Chloropyridine, the heterocycle is transformed into pyridine derivatives with the second and fourth carbons replaced . To separate the desired isomer from a mixture of compounds produced by 2-chloropyridine reactions, further workup is usually required .
Physical And Chemical Properties Analysis
“2,6-Dichloropyridine-4-methylamine” is a solid or liquid at room temperature . The compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Scientific Research Applications
Synthesis of Pyrimidines and Pyridines
One application involves the synthesis of pyrimidine and pyridine derivatives, which are crucial in pharmaceuticals and agrochemicals. A study demonstrated the monoamination of dichloropyrimidine with methylamine leading to the synthesis of aminopyrimidines. This process showcases the versatility of dichloropyrimidine derivatives in synthesizing compounds with potential biological activity (Brown, 2007). Similarly, the amination of dichloropyrimidines by polyamines under both catalytic and non-catalytic conditions has been explored, highlighting the potential for creating a range of substituted pyrimidines (Averin, Ulanovskaya, & Beletskaya, 2008).
Functionalization of Dichloropyridines
Selective functionalization strategies for dichloropyridines have been developed, enabling the targeted modification of these molecules at various positions. This approach is vital for the synthesis of complex organic molecules with precise structural requirements (Marzi, Bigi, & Schlosser, 2001).
Macrocyclic Ligand Synthesis
The reaction between bis(formylphenoxymethyl)pyridine and amines has been used to synthesize a new family of oxa-aza macrocyclic ligands. These ligands offer diverse coordination possibilities for metal ions, which is significant for creating metal-organic frameworks and catalytic systems (Lodeiro, Bastida, Bértolo, & Rodríguez, 2004).
Gene Delivery Applications
Long-chain pyridinium salts derived from dichloropyridine compounds have been studied for their potential in nonviral gene delivery. Such applications highlight the role of dichloropyridine derivatives in developing novel materials for gene therapy (Bogatian et al., 2004).
Safety and Hazards
This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Safety measures include washing face, hands, and any exposed skin thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
(2,6-dichloropyridin-4-yl)methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Cl2N2/c7-5-1-4(3-9)2-6(8)10-5/h1-2H,3,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCVQJXXKYFOSGH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1Cl)Cl)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Cl2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20465379 |
Source
|
Record name | 2,6-Dichloropyridine-4-methylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20465379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloropyridine-4-methylamine | |
CAS RN |
88579-63-9 |
Source
|
Record name | 2,6-Dichloropyridine-4-methylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20465379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Aminomethyl)-2,6-dichloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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